Cas no 152062-86-7 (rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol)

Technical Introduction: rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol is a chiral cyclopentanol derivative featuring a 2-methylprop-2-en-1-yl substituent at the 2-position. This compound is of interest in synthetic organic chemistry due to its stereochemical complexity and potential utility as an intermediate in the synthesis of biologically active molecules or fine chemicals. The presence of both hydroxyl and alkenyl functional groups offers versatility for further derivatization, including oxidation, reduction, or cyclization reactions. Its racemic nature allows for resolution studies, while the defined (1R,2S) stereochemistry in one enantiomer may be valuable for asymmetric synthesis applications. The compound’s structural features make it a candidate for exploring structure-activity relationships in medicinal chemistry or material science.
rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol structure
152062-86-7 structure
Product Name:rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol
CAS No:152062-86-7
MF:C9H16O
MW:140.222743034363
CID:6053991
PubChem ID:165598747
Update Time:2025-10-30

rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol
    • EN300-1624769
    • 152062-86-7
    • Inchi: 1S/C9H16O/c1-7(2)6-8-4-3-5-9(8)10/h8-10H,1,3-6H2,2H3/t8-,9+/m0/s1
    • InChI Key: XOEWEBSMHCLWDA-DTWKUNHWSA-N
    • SMILES: O[C@@H]1CCC[C@H]1CC(=C)C

Computed Properties

  • Exact Mass: 140.120115130g/mol
  • Monoisotopic Mass: 140.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų

rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol Pricemore >>

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Additional information on rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol

Comprehensive Overview of rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol (CAS No. 152062-86-7)

The compound rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol (CAS No. 152062-86-7) is a chiral cyclopentanol derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structural features, including the cyclopentane ring and the 2-methylprop-2-en-1-yl substituent, make it a valuable intermediate for the development of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in asymmetric synthesis and drug discovery.

In recent years, the demand for chiral building blocks like rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol has surged, driven by advancements in green chemistry and sustainable synthesis. This compound aligns with the growing focus on eco-friendly catalysts and stereoselective reactions, which are critical for reducing waste and improving efficiency in chemical manufacturing. Its role in enantioselective transformations has also garnered attention, particularly in the context of pharmaceutical intermediates and flavor and fragrance applications.

The synthesis of rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol often involves transition metal-catalyzed reactions or enzymatic resolution techniques, both of which are hot topics in modern organic chemistry. These methods are frequently searched by professionals seeking high-yield synthetic routes or cost-effective chiral separations. Additionally, the compound's stereochemistry is a key area of study, as it influences the biological activity of derived products, making it relevant to medicinal chemistry and drug design.

From an industrial perspective, rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol is valued for its versatility. It serves as a precursor for fine chemicals and specialty materials, which are essential in sectors like cosmetics, agrochemicals, and material science. Its compatibility with polymer chemistry has also been explored, particularly in the development of functionalized polymers with tailored properties.

For researchers and manufacturers, understanding the physicochemical properties of rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol is crucial. Parameters such as solubility, melting point, and stability under various conditions are frequently queried in scientific databases. These properties determine its handling, storage, and application in multi-step syntheses, ensuring optimal performance in end-use scenarios.

In summary, rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cyclopentan-1-ol (CAS No. 152062-86-7) is a compound of broad interest due to its structural uniqueness and functional versatility. Its relevance to asymmetric catalysis, drug development, and sustainable chemistry positions it as a key player in contemporary research and industrial applications. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical solutions.

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